Cas no 957063-08-0 (2-Acetamido-5-chlorophenylboronic Acid Pinacol Ester)

• Product Name: 2-Acetamido-5-chlorophenylboronic Acid Pinacol Ester
• CAS No: 957063-08-0
• MF: C₁₄H₁₉BClNO₃
• MW: 295.569563150406
• MDL: MFCD09878425
• CID: 857793
• PubChem ID: 44119586
• Update Time: 2025-05-20

2-Acetamido-5-chlorophenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
• 2-Acetamido-5-chlorophenylboronic acid, pinacol ester
• N-[4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• 2-Acetamido-5-chlorobenzeneboronic acid, pinacol ester
• Pinacol ester2-acetamido-5-chlorophenylboronic acid
• 957063-08-0
• MFCD09878425
• 2--Acetamido-5-chlorophenylboronic acid pinacol ester
• 2-Acetamido-5-chlorophenylboronic acid pinacol ester
• AKOS015999010
• DTXSID70657308
• CS-0173985
• BS-33385
• DB-418387
• 2-Acetamido-5-chlorophenylboronic Acid Pinacol Ester

• MDL： MFCD09878425
• Inchi： 1S/C14H19BClNO3/c1-9(18)17-12-7-6-10(16)8-11(12)15-19-13(2,3)14(4,5)20-15/h6-8H,1-5H3,(H,17,18)
• InChI Key： MRVKLPGHTKQJIT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(B2OC(C)(C)C(C)(C)O2)C=1)NC(C)=O

Computed Properties

• Exact Mass: 295.11500
• Monoisotopic Mass: 295.1146513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56000
• LogP: 2.67060

2-Acetamido-5-chlorophenylboronic Acid Pinacol Ester Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on 2-Acetamido-5-chlorophenylboronic Acid Pinacol Ester

Research Brief on 2-Acetamido-5-chlorophenylboronic Acid Pinacol Ester (CAS: 957063-08-0): Recent Advances and Applications

2-Acetamido-5-chlorophenylboronic Acid Pinacol Ester (CAS: 957063-08-0) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery, proteomics, and bioconjugation. Recent studies have highlighted its role as a key intermediate in the synthesis of biologically active compounds, particularly in the development of protease inhibitors and targeted therapies. This research brief provides an overview of the latest advancements related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

One of the most notable developments in the study of 2-Acetamido-5-chlorophenylboronic Acid Pinacol Ester is its application in the design of covalent inhibitors. Boronic acid derivatives are known for their ability to form reversible covalent bonds with nucleophilic residues in enzymes, such as serine proteases. Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of this compound in inhibiting proteases involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing key interactions with the active site of the target enzyme.

In addition to its therapeutic potential, 2-Acetamido-5-chlorophenylboronic Acid Pinacol Ester has been employed in chemical biology for protein labeling and detection. A 2024 study in ACS Chemical Biology showcased its use as a probe for identifying glycosylation sites on proteins, leveraging the boronic acid moiety's affinity for diols. This application opens new avenues for studying post-translational modifications and their roles in disease mechanisms. The researchers optimized the reaction conditions to achieve high selectivity and minimal background noise, making it a valuable tool for proteomic studies.

The synthetic accessibility of 2-Acetamido-5-chlorophenylboronic Acid Pinacol Ester has also been a focus of recent investigations. A team at the University of Cambridge (2024) developed a scalable and cost-effective synthesis route, addressing previous challenges related to yield and purity. Their methodology employed palladium-catalyzed cross-coupling reactions, achieving a 75% yield with >98% purity. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial research settings.

Looking ahead, the potential of 2-Acetamido-5-chlorophenylboronic Acid Pinacol Ester in targeted drug delivery systems is being explored. Preliminary data from a collaborative study between MIT and Pfizer (2024) indicate that the compound can be conjugated to nanoparticles for site-specific release of therapeutic agents. This approach aims to minimize off-target effects and enhance treatment efficacy, particularly in oncology applications. Further preclinical studies are underway to validate these findings and assess the compound's safety profile.

In conclusion, 2-Acetamido-5-chlorophenylboronic Acid Pinacol Ester (CAS: 957063-08-0) continues to be a compound of significant interest in chemical biology and drug discovery. Its diverse applications, from protease inhibition to proteomic profiling, underscore its versatility and potential for addressing unmet medical needs. Ongoing research efforts are expected to further elucidate its mechanisms and expand its utility in therapeutic and diagnostic contexts.